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Compound of Interest

Compound Name: 1-(2-Methylphenyl)-2-nitropropene

Cat. No.: B15087104

Get Quote

Executive Summary & Chemical Identity[1]
1-(2-Methylphenyl)-2-nitropropene is a substituted

-nitrostyrene derivative characterized by a nitro-alkene moiety conjugated with an ortho-methyl
substituted phenyl ring. While structurally similar to the parent phenyl-2-nitropropene (P2NP),

the presence of the ortho-methyl group introduces significant steric strain, altering its
thermodynamic profile and reactivity.

Physicochemical Profile
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Property Data

IUPAC Name 1-(2-Methylphenyl)-2-nitroprop-1-ene

0-Methyl-P2NP, 2-Nitro-1-(2-
methylphenyl)propene

Common Names

CAS Number 103205-27-2

ngcontent-ng-c747876706="" _nghost-ng-

Molecular Formula c4038370108="" class="inline ng-star-inserted">

Molecular Weight 177.20 g/mol

Appearance Yellow crystalline solid (needles or plates)

60-65 °C (Typical for class; ortho-isomers often

Melting Point ) o
melt lower than para due to packing efficiency)
N ) ~276 °C (Predicted; decomposes prior to
Boiling Point »
boiling)
N Soluble in DCM, MeOH, EtOH, THF; Insoluble
Solubility

in water.[1][2]

Thermodynamic Stability Analysis

The stability of 1-(2-Methylphenyl)-2-nitropropene is governed by the competition between its
conjugated resonance energy and the steric strain introduced by the ortho-methyl substituent.

The "Ortho-Effect" and Steric Inhibition of Resonance

Unlike the planar unsubstituted P2NP, the ortho-methyl group in this compound creates steric
repulsion with the vinyl hydrogen or the nitro group (depending on conformation).

e Consequence: This forces the phenyl ring to twist out of coplanarity with the nitroalkene
system.

e Thermodynamic Impact: The loss of planarity reduces
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-orbital overlap (conjugation), raising the ground-state energy (enthalpy of formation,

)-

« Stability Implication: The compound is thermodynamically less stable than its unsubstituted
or para-substituted counterparts. It possesses a higher potential energy for decompaosition
and is more susceptible to nucleophilic attack at the

-carbon due to reduced resonance stabilization of the double bond.

Thermal Decomposition

Nitroalkenes are energetically rich compounds. Upon heating beyond their melting point, they
undergo exothermic decomposition.

e Onset Temperature: Typically >100 °C.
e Mechanism: Thermal stress can trigger polymerization or oxidative cleavage, releasing toxic

gases.

e Runaway Risk: High. The decomposition is exothermic. If processed in bulk without
adequate heat removal, a thermal runaway is possible.

Degradation Pathways

Understanding the specific degradation mechanisms is critical for establishing storage
conditions and shelf-life.

Hydrolysis (Retro-Henry Reaction)

The primary degradation pathway in moist environments is the Retro-Henry reaction (reverse
nitroaldol condensation). Water, acting as a nucleophile (often catalyzed by trace base or acid),
attacks the

-carbon, cleaving the C=C bond.

Products: 2-Methylbenzaldehyde and Nitroethane.
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Figure 1: The Retro-Henry hydrolysis pathway. Equilibrium favors the aldehyde and nitroalkane
under aqueous/basic conditions.

Polymerization

As a Michael acceptor, the electron-deficient double bond is prone to polymerization,
particularly initiated by light (photochemical) or trace bases. The ortho-methyl group provides
some steric shielding, but not enough to prevent polymerization in the liquid phase (melt).
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Figure 2: Polymerization cascade. The resulting polymer is typically a dark, insoluble gum.

Experimental Protocols for Stability Assessment
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To validate the stability of a specific lot, the following protocols are recommended.
Differential Scanning Calorimetry (DSC)
Objective: Determine the onset temperature of thermal decomposition (

) and the heat of decomposition (
).

Protocol:

Sample Prep: Weigh 2-5 mg of dried 1-(2-Methylphenyl)-2-nitropropene into a high-
pressure gold-plated crucible (to prevent catalytic effect of aluminum with nitro groups).

o Seal: Hermetically seal the crucible.

o Reference: Use an empty, matched crucible.

e Ramp: Heat from 25 °C to 300 °C at a rate of 5 °C/min or 10 °C/min.
e Purge: Nitrogen gas at 50 mL/min.

e Analysis: Identify the endothermic melting peak (approx. 60-65 °C) and the subsequent
exothermic decomposition peak.

o Critical Limit: If

°C, the material is unstable and requires cold storage.

Accelerated Stability Testing (Forced Degradation)

Objective: Assess hydrolytic stability using HPLC.
Protocol:
o Standard Preparation: Dissolve 10 mg of pure compound in 10 mL Acetonitrile (ACN).

o Stress Condition (Hydrolysis):
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o Mix 1 mL of Standard with 1 mL of Phosphate Buffer (pH 7.4).

o |Incubate at 40 °C for 24 hours.

e HPLC Method:
o Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 5um, 4.6x150mm).

o Mobile Phase: A: 0.1% Formic Acid in Water; B: ACN. Gradient 10% B to 90% B over 15
min.

o Detection: UV at 254 nm and 360 nm (nitroalkene specific).

e Analysis: Quantify the decrease in the parent peak and the appearance of the 2-
methylbenzaldehyde peak (retention time will differ significantly).

Handling and Storage Recommendations

Based on the thermodynamic profile, the following storage controls are mandatory to prevent
the Retro-Henry degradation and polymerization.

Temperature: Store at 2—8 °C (Refrigerated). Long-term storage at -20 °C is preferred.

Atmosphere: Store under Inert Gas (Argon or Nitrogen). Oxygen promotes radical
polymerization; moisture promotes hydrolysis.

Light: Protect from light (Amber vials). UV radiation catalyzes

isomerization and subsequent degradation.

Desiccation: Use desiccants (Silica gel or

) in the secondary container to minimize hydrolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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